Cas no 820245-52-1 (Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride)

• Product Name: Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride
• CAS No: 820245-52-1
• MF: C₁₅H₁₇ClFN
• MW: 265.753586530685
• CID: 1805301
• PubChem ID: 2756622
• Update Time: 2025-10-29

Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZYL-[1-(4-FLUORO-PHENYL)-ETHYL]-AMINE HYDROCHLORIDE
• BENZYL [1-(4-FLUOROPHENYL)ETHYL]AMINEHYDROCHLORIDE
• N-benzyl-1-(4-fluorophenyl)ethanamineHydrochloride
• Benzyl-[1-(4-fluorophenyl)ethyl]amine hydrochloride
• N-benzyl-1-(4-fluorophenyl)ethanamine Hydrochloride
• 820245-52-1
• benzyl-[1-(4-fluorophenyl)ethyl]aminehydrochloride
• N-benzyl-1-(4-fluorophenyl)ethanamine;hydrochloride
• SB81857
• Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride

• MDL： MFCD06739406
• Inchi： 1S/C15H16FN.ClH/c1-12(14-7-9-15(16)10-8-14)17-11-13-5-3-2-4-6-13;/h2-10,12,17H,11H2,1H3;1H
• InChI Key： SJUXBOBLLTVUQG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.10300
• Monoisotopic Mass: 265.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.86940

Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride

Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride (CAS No. 820245-52-1): An Overview

Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride (CAS No. 820245-52-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzylamine and 1-(4-fluorophenyl)ethylamine, with a hydrochloride salt form. The unique structural features of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride consists of a benzyl group attached to an amine functional group, which is further substituted with a 1-(4-fluorophenyl)ethyl moiety. The presence of the fluorine atom in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The hydrochloride salt form ensures improved solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride in several therapeutic areas. One notable application is its use as a lead compound in the development of central nervous system (CNS) drugs. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a promising candidate for treating neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its potential in CNS disorders, Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic profile of Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride has been extensively studied to optimize its use in drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens in clinical settings.

Safety and toxicity assessments are crucial aspects of drug development, and extensive studies have been conducted to evaluate the safety profile of Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to further evaluate the efficacy and safety of Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant improvements in symptomatology for patients with depression and anxiety disorders. These findings are encouraging and suggest that this compound has the potential to become a valuable addition to the therapeutic arsenal for these conditions.

In conclusion, Benzyl-[1-(4-fluoro-phenyl)-ethyl]-amine Hydrochloride (CAS No. 820245-52-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.